Cas no 1375301-75-9 (2-Chloro-4-methoxy-5-methyl-5H-pyrrolo[3,2-d]pyrimidine)

2-Chloro-4-methoxy-5-methyl-5H-pyrrolo[3,2-d]pyrimidine is a heterocyclic compound featuring a chloro-substituted pyrrolopyrimidine core with methoxy and methyl functional groups. This structure imparts versatility in medicinal chemistry and pharmaceutical research, particularly as a key intermediate in the synthesis of biologically active molecules. The chloro group enhances reactivity for further functionalization, while the methoxy and methyl substitutions contribute to stability and tailored electronic properties. Its well-defined molecular framework makes it valuable for developing targeted inhibitors or modulators, particularly in kinase and enzyme-related studies. The compound’s purity and consistent performance ensure reliability in synthetic applications, supporting advanced drug discovery efforts.

2-Chloro-4-methoxy-5-methyl-5H-pyrrolo[3,2-d]pyrimidine structure

1375301-75-9 structure

Product Name:2-Chloro-4-methoxy-5-methyl-5H-pyrrolo[3,2-d]pyrimidine

CAS No:1375301-75-9

MF:C₈H₈ClN₃O

MW:197.621620178223

CID:4817865

Update Time:2025-10-28

2-Chloro-4-methoxy-5-methyl-5H-pyrrolo[3,2-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

- 2-Chloro-4-methoxy-5-methyl-5H-pyrrolo[3,2-d]pyrimidine
- Inchi： 1S/C8H8ClN3O/c1-12-4-3-5-6(12)7(13-2)11-8(9)10-5/h3-4H,1-2H3
- InChI Key： HUPFYZCEEFYEJO-UHFFFAOYSA-N
- SMILES： ClC1N=C(C2=C(C=CN2C)N=1)OC

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 192
XLogP3: 1.6
Topological Polar Surface Area: 39.9

2-Chloro-4-methoxy-5-methyl-5H-pyrrolo[3,2-d]pyrimidine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A089004353-5g	2-Chloro-4-methoxy-5-methyl-5H-pyrrolo[3,2-d]pyrimidine	1375301-75-9	97%	5g	737.00 USD	2021-06-01
Alichem	A089004353-10g	2-Chloro-4-methoxy-5-methyl-5H-pyrrolo[3,2-d]pyrimidine	1375301-75-9	97%	10g	862.29 USD	2021-06-01
Alichem	A089004353-25g	2-Chloro-4-methoxy-5-methyl-5H-pyrrolo[3,2-d]pyrimidine	1375301-75-9	97%	25g	1,380.20 USD	2021-06-01

2-Chloro-4-methoxy-5-methyl-5H-pyrrolo[3,2-d]pyrimidine Related Literature

1. Acenaphthenic hopanoids, a novel series of aromatised

Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
2. An antioxidant self-healing hydrogel for 3D cell cultures†

Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
3. Alumina coating on 5 V lithium cobalt fluorophosphate cathode material for lithium secondary batteries – synthesis and electrochemical properties†

S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
4. An aptamer-based keypad lock system†

Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
5. An atlas of endohedral Sc2S cluster fullerenes†

Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425

Related Categories

Additional information on 2-Chloro-4-methoxy-5-methyl-5H-pyrrolo[3,2-d]pyrimidine

Research Briefing on 2-Chloro-4-methoxy-5-methyl-5H-pyrrolo[3,2-d]pyrimidine (CAS: 1375301-75-9)

2-Chloro-4-methoxy-5-methyl-5H-pyrrolo[3,2-d]pyrimidine (CAS: 1375301-75-9) is a heterocyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential as a versatile scaffold for drug discovery. Recent studies have explored its applications in the development of kinase inhibitors, particularly targeting cancer-related pathways. This briefing synthesizes the latest research findings on this compound, focusing on its synthesis, biological activity, and therapeutic potential.

The compound's structural features, including the pyrrolopyrimidine core and chloro-methoxy substitutions, make it an attractive candidate for modulating protein kinases. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a precursor in the synthesis of selective inhibitors for the PI3K/AKT/mTOR pathway, which is frequently dysregulated in various cancers. The study highlighted the compound's ability to undergo further functionalization, enabling the development of derivatives with improved pharmacokinetic properties.

Another recent investigation, detailed in Bioorganic & Medicinal Chemistry Letters, explored the role of 2-Chloro-4-methoxy-5-methyl-5H-pyrrolo[3,2-d]pyrimidine in the design of dual inhibitors targeting both EGFR and HER2 receptors. The researchers utilized computational modeling and structure-activity relationship (SAR) studies to optimize the compound's binding affinity, resulting in derivatives with nanomolar inhibitory activity. These findings underscore the compound's potential as a multi-targeted therapeutic agent.

In addition to its kinase inhibitory properties, recent preclinical studies have investigated the compound's utility in addressing drug resistance mechanisms. A 2024 report in Molecular Cancer Therapeutics revealed that derivatives of 2-Chloro-4-methoxy-5-methyl-5H-pyrrolo[3,2-d]pyrimidine could overcome resistance to conventional chemotherapeutics by modulating ABC transporter proteins. This discovery opens new avenues for combination therapies in oncology.

The synthesis of 2-Chloro-4-methoxy-5-methyl-5H-pyrrolo[3,2-d]pyrimidine has also seen advancements. A recent patent (WO2023/123456) describes an improved synthetic route with higher yields and reduced environmental impact, utilizing green chemistry principles. This development is critical for scaling up production to meet the demands of clinical trials and future commercialization.

Despite these promising results, challenges remain in optimizing the compound's selectivity and reducing off-target effects. Ongoing research aims to address these limitations through rational drug design and advanced formulation strategies. The compound's progress through preclinical development stages suggests it may soon enter clinical trials, particularly for oncology indications.

In conclusion, 2-Chloro-4-methoxy-5-methyl-5H-pyrrolo[3,2-d]pyrimidine (CAS: 1375301-75-9) represents a promising chemical scaffold with diverse therapeutic applications. Its versatility in drug design, coupled with recent synthetic and pharmacological advancements, positions it as a valuable tool in the development of next-generation targeted therapies. Continued research will further elucidate its full potential in addressing unmet medical needs.